Cas no 1490827-53-6 (4-methoxythiane-4-carbonitrile)

• Product Name: 4-methoxythiane-4-carbonitrile
• CAS No: 1490827-53-6
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 5577984
• Update Time: 2025-10-28

4-methoxythiane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carbonitrile, tetrahydro-4-methoxy-
• 4-Methoxythiane-4-carbonitrile
• 4-methoxythiane-4-carbonitrile

• Inchi： 1S/C7H11NOS/c1-9-7(6-8)2-4-10-5-3-7/h2-5H2,1H3
• InChI Key： DVSZVKBUTUXLBZ-UHFFFAOYSA-N
• SMILES： C1SCCC(OC)(C#N)C1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 280.9±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-methoxythiane-4-carbonitrile

4-Methoxythiane-4-Carbonitrile: A Comprehensive Overview

4-Methoxythiane-4-carbonitrile, also known by its CAS number 1490827-53-6, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a thiane ring with a methoxy group and a cyano group. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

The structure of 4-methoxythiane-4-carbonitrile consists of a four-membered thiane ring, where sulfur replaces one of the carbons. The methoxy group (-OCH3) and the cyano group (-CN) are both attached to the same carbon atom, creating a highly functionalized molecule. This configuration allows for a wide range of reactivity, making it an ideal building block in organic chemistry. Recent studies have highlighted its potential as a precursor for the synthesis of heterocyclic compounds, which are widely used in drug discovery and material science.

In terms of physical properties, 4-methoxythiane-4-carbonitrile is typically a crystalline solid with a melting point of approximately 120°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its chemical stability makes it suitable for use in various synthetic reactions, including nucleophilic substitutions and additions. Researchers have also explored its thermal stability under different conditions, which is crucial for its application in high-temperature processes.

The synthesis of 4-methoxythiane-4-carbonitrile involves several routes, with the most common being the reaction of 4-methoxythiirane with cyanide ions. This method provides a straightforward pathway to the compound and has been optimized for scalability. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis, reducing reaction times and improving yields. These improvements are particularly important for industrial applications where large-scale production is required.

4-Methoxythiane-4-carbonitrile has found applications in various areas of research. In pharmacology, it serves as an intermediate in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. Its ability to form stable bonds with other functional groups makes it an attractive candidate for drug design. In materials science, it has been used to develop novel polymers and coatings with enhanced mechanical and thermal properties.

Recent studies have also explored the use of 4-methoxythiane-4-carbonitrile in green chemistry initiatives. Researchers have developed environmentally friendly synthesis methods that minimize waste and reduce energy consumption. These efforts align with global sustainability goals and highlight the compound's potential as a sustainable building block in chemical manufacturing.

In conclusion, 4-methoxythiane-4-carbonitrile, CAS number 1490827-53-6, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool in organic synthesis and materials development. As research continues to uncover new applications and improved synthesis methods, this compound will likely play an increasingly important role in advancing scientific innovation.